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Compound of Interest

Compound Name: Fmoc-MeSer(Bzl)-OH

Cat. No.: B613405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-alpha-(9-

Fluorenylmethyloxycarbonyl)-N-alpha-methyl-O-benzyl-L-serine, commonly referred to as

Fmoc-MeSer(Bzl)-OH. The information is compiled to ensure safe handling, storage, and use

of this compound in a laboratory setting. All data is presented for research use only.

Chemical and Physical Properties
Fmoc-MeSer(Bzl)-OH is a protected amino acid derivative widely used in peptide synthesis.[1]

Its key physical and chemical properties are summarized below. Understanding these

characteristics is fundamental to its appropriate handling and storage.
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Property Value Source

CAS Number 84000-14-6 [1][2][3][4]

Molecular Formula C₂₆H₂₅NO₅

Molecular Weight 431.48 g/mol

Appearance White to off-white solid/powder

Purity ≥98.0%

Predicted Boiling Point 618.9 ± 55.0 °C

Predicted Density 1.264 ± 0.06 g/cm³

Predicted pKa 3.43 ± 0.10

Safety and Hazard Information
While specific toxicological data for Fmoc-MeSer(Bzl)-OH is not extensively published, data

from suppliers and analogous compounds allow for a summary of key safety information. It is

classified as a combustible solid.
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Category Information Source

GHS Classification
Combustible Solids (Storage

Class 11)

Water Hazard Class (WGK)
WGK 3 (severe hazard to

water)

Flash Point Not applicable

Hazard Statements

Based on typical compounds

of this class: May be harmful if

swallowed. Causes skin

irritation. Causes serious eye

irritation. May cause

respiratory irritation.

Precautionary Statements

Based on typical compounds

of this class: Avoid breathing

dust. Wash skin thoroughly

after handling. Wear protective

gloves/eye protection/face

protection.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.
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Condition Specification Source

Storage Temperature 2 to 8°C

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, Type N95

(US) Respirator

Handling Advice

Handle in a well-ventilated

area. Avoid dust formation.

Avoid contact with skin, eyes,

and clothing.

Incompatibilities Strong oxidizing agents.

Experimental Protocols
The Safety Data Sheet (SDS) for Fmoc-MeSer(Bzl)-OH does not provide detailed

experimental protocols for its use. The compound is primarily intended for use as a building

block in solid-phase peptide synthesis (SPPS). Users should refer to established SPPS

methodologies and institutional safety protocols when designing experiments.

Safety Workflow and Emergency Procedures
The following diagram outlines the logical workflow for safely managing Fmoc-MeSer(Bzl)-OH,

from hazard assessment to emergency response.
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Hazard Assessment

Safe Handling Protocols

Emergency Response

Potential Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Combustible Solid

Required PPE:
- Safety Goggles

- Gloves
- N95 Respirator

Use in a
Well-Ventilated Area
(e.g., Fume Hood)

Ingestion:
Seek medical attention

Skin Contact:
Wash with soap & water

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air

Click to download full resolution via product page

Figure 1: Safety workflow for Fmoc-MeSer(Bzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Safe Handling of Fmoc-
MeSer(Bzl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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